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Compound of Interest

Compound Name:
Octadecanoyl Isopropylidene

Glycerol-d5

Cat. No.: B15561258 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the typical data and methodologies

associated with the Certificate of Analysis (CoA) for Octadecanoyl Isopropylidene Glycerol-
d5. This deuterated internal standard is crucial for accurate quantification in mass

spectrometry-based bioanalysis and metabolic studies.

Compound Information and Specifications
Octadecanoyl Isopropylidene Glycerol-d5 is the deuterated form of (2,2-Dimethyl-1,3-

dioxolan-4-yl)methyl stearate. The deuterium labeling provides a distinct mass shift, making it

an ideal internal standard for quantitative analysis by NMR, GC-MS, or LC-MS.[1]

Identifier Value

Product Name Octadecanoyl Isopropylidene Glycerol-d5

Synonyms
(2,2-Dimethyl-1,3-dioxolan-4-yl)methyl stearate-

d5

CAS Number 2714432-51-4 (Labeled)

Molecular Formula C₂₄H₄₁D₅O₄[2]

Molecular Weight 403.65 g/mol [2]
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Analytical Data
The following table summarizes the typical quantitative data found on a Certificate of Analysis

for this compound, based on representative data for similar deuterated lipid standards.[3]

Analytical Test Specification Typical Result

Chemical Purity (HPLC) >95% 99.63% (ELSD)

Isotopic Purity (Mass Spec) >95% Deuterated 98.7%

Isotopic Distribution Conforms to pattern

d₀=0.00%, d₁=0.00%,

d₂=0.12%, d₃=0.34%,

d₄=5.67%, d₅=93.88%

Appearance White to Off-White Solid Conforms

Structure Confirmation (NMR) Conforms to Structure Conforms

Mass Confirmation (MS) Conforms to Structure Conforms

Experimental Protocols
Detailed methodologies are critical for the replication and validation of analytical results. Below

are representative protocols for the key experiments cited.

High-Performance Liquid Chromatography (HPLC) for
Chemical Purity

Instrumentation: Agilent 1260 Infinity II LC System or equivalent.

Detector: Evaporative Light Scattering Detector (ELSD).

Column: C18 Reverse-Phase, 4.6 x 150 mm, 5 µm particle size.

Mobile Phase:

A: Acetonitrile

B: Water
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Gradient: 80% A to 100% A over 15 minutes.

Flow Rate: 1.0 mL/min.

Injection Volume: 10 µL.

Column Temperature: 40°C.

Sample Preparation: 1 mg/mL solution in Isopropanol.

Mass Spectrometry (MS) for Isotopic Purity and
Distribution

Instrumentation: High-Resolution Mass Spectrometer (e.g., Q-TOF or Orbitrap).

Ionization Mode: Electrospray Ionization (ESI), Positive.

Scan Mode: Full Scan.

Mass Range: m/z 100-600.

Sample Infusion: Direct infusion at 5 µL/min.

Sample Preparation: 100 µg/mL solution in Methanol with 0.1% Formic Acid.

Data Analysis: The relative intensities of the monoisotopic peak (d₀) and the deuterated

species (d₁ through d₅) are measured to calculate the isotopic purity and distribution.

Nuclear Magnetic Resonance (NMR) for Structure
Confirmation

Instrumentation: 400 MHz NMR Spectrometer.

Solvent: Chloroform-d (CDCl₃).

Nuclei: ¹H and ¹³C.
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Procedure: A sample is dissolved in the deuterated solvent. ¹H NMR confirms the presence

and integration of protons, with the absence of signal in deuterated positions. ¹³C NMR

confirms the carbon backbone structure. The resulting spectra are compared against a

reference standard or theoretical chemical shifts.

Visualized Workflows and Pathways
Proposed Synthesis Pathway
The synthesis of Octadecanoyl Isopropylidene Glycerol-d5 typically involves the

esterification of a deuterated isopropylidene glycerol precursor with stearic acid or an activated

derivative.
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Proposed synthesis of the target compound.

Analytical Workflow for Certificate of Analysis
The generation of a CoA involves a series of quality control tests to ensure the identity, purity,

and stability of the material.
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Quality control workflow for CoA generation.

Logical Relationship in Quantitative MS Analysis
This diagram illustrates the role of the deuterated standard in a typical quantitative mass

spectrometry experiment.
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Role of internal standard in quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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